Cas no 1039827-87-6 (3-amino-N-(5-chloropyridin-2-yl)benzamide)

• Product Name: 3-amino-N-(5-chloropyridin-2-yl)benzamide
• CAS No: 1039827-87-6
• MF: C₁₂H₁₀ClN₃O
• MW: 247.680301189423
• CID: 4569120
• Update Time: 2025-08-03

3-amino-N-(5-chloropyridin-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-N-(5-chloropyridin-2-yl)benzamide

• Inchi： 1S/C12H10ClN3O/c13-9-4-5-11(15-7-9)16-12(17)8-2-1-3-10(14)6-8/h1-7H,14H2,(H,15,16,17)
• InChI Key： RMMIOVXHHBXTOU-UHFFFAOYSA-N
• SMILES： C(NC1=NC=C(Cl)C=C1)(=O)C1=CC=CC(N)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 3-amino-N-(5-chloropyridin-2-yl)benzamide

3-Amino-N-(5-Chloropyridin-2-Yl)Benzamide (CAS No. 1039827-87-6)

The compound 3-amino-N-(5-chloropyridin-2-yl)benzamide (CAS No. 1039827-87-6) is a significant molecule in the field of organic synthesis and drug discovery. This compound, with its unique structural features, has garnered attention due to its potential applications in medicinal chemistry and material science. Recent advancements in synthetic methodologies and computational modeling have further highlighted its versatility and utility in various research domains.

3-Amino-N-(5-chloropyridin-2-yl)benzamide is characterized by its aromatic heterocyclic framework, which includes a pyridine ring substituted with a chlorine atom at the 5-position and an amino group at the 3-position of the benzamide moiety. This structural arrangement imparts unique electronic properties, making it an ideal candidate for exploring interactions in biological systems. Recent studies have demonstrated its ability to modulate enzyme activity, suggesting potential therapeutic applications in areas such as oncology and neurodegenerative diseases.

The synthesis of 3-amino-N-(5-chloropyridin-2-yl)benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic strategies. Researchers have optimized the reaction conditions to enhance yield and purity, leveraging advances in catalysis and green chemistry principles. For instance, the use of palladium-catalyzed cross-coupling reactions has enabled more efficient construction of the pyridine-benzamide linkage, reducing the environmental footprint of the synthesis process.

One of the most promising aspects of 3-amino-N-(5-chloropyridin-2-yl)benzamide lies in its pharmacological profile. Preclinical studies have revealed its ability to inhibit key enzymes involved in inflammatory pathways, positioning it as a potential lead compound for anti-inflammatory drug development. Additionally, its ability to penetrate cellular membranes efficiently suggests it could serve as a delivery vehicle for bioactive molecules in targeted therapy.

The application of computational chemistry tools has further enriched our understanding of 3-amino-N-(5-chloropyridin-2-yl)benzamide's properties. Molecular docking studies have provided insights into its binding affinity with various protein targets, while quantum mechanical calculations have elucidated its electronic structure and reactivity patterns. These findings underscore its potential as a building block for more complex molecular architectures in drug design.

In conclusion, 3-amino-N-(5-chloropyridin-2-yl)benzamide (CAS No. 1039827-87-6) represents a valuable addition to the arsenal of compounds available for research and development in the chemical sciences. Its unique structure, coupled with advancements in synthetic and computational techniques, positions it as a key player in advancing our understanding of molecular interactions and therapeutic interventions.